[1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl](morpholin-4-yl)methanone

• IUPAC Name: (1-methyl-5-pyrrol-1-ylpyrazol-4-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C13H16N4O2/c1-15-12(16-4-2-3-5-16)11(10-14-15)13(18)17-6-8-19-9-7-17/h2-5,10H,6-9H2,1H3
• InChI Key: HNMPAQURCYOWLM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)N2CCOCC2)N3C=CC=C3
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol

Description

The compound contains several functional groups including a pyrrole ring, a pyrazole ring, and a morpholine ring. Pyrrole is a five-membered aromatic heterocycle, like furan and thiophene, with a nitrogen atom. Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Morpholine is an organic chemical compound having the chemical formula O(CH2CH2)2NH.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrole and pyrazole rings in separate steps, followed by their connection via a methylene bridge. The morpholine ring could potentially be introduced via a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The pyrrole and pyrazole rings are likely to contribute to the compound’s aromaticity, while the morpholine ring may introduce some degree of polarity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the heterocyclic rings. The pyrrole ring, for example, is known to undergo electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple heterocyclic rings is likely to increase the compound’s stability and rigidity. The morpholine ring may enhance the compound’s solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Given the presence of multiple functional groups and heterocyclic rings, this compound could potentially be explored for various applications in medicinal chemistry and drug discovery.